Cas no 81877-41-0 ([(1-Carboxypropyl)amino]propanedioic acid)

• Product name: [(1-Carboxypropyl)amino]propanedioic acid
• CAS No: 81877-41-0
• MF: C₇H₁₁NO₆
• MW: 205.165
• CID: 2803242
• PubChem ID: 23422369

[(1-Carboxypropyl)amino]propanedioic acid Chemical and Physical Properties

Names and Identifiers

• 81877-41-0
• 1-carboxypropylaminomalonic acid
• DTXSID60633818
• [(1-Carboxypropyl)amino]propanedioic acid

• Inchi： InChI=1S/C7H11NO6/c1-2-3(5(9)10)8-4(6(11)12)7(13)14/h3-4,8H,2H2,1H3,(H,9,10)(H,11,12)(H,13,14)
• InChI Key： DLRGSVZOFAYSFH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 205.05863707Da
• Monoisotopic Mass: 205.05863707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų
• XLogP3: -2.6